Cas no 61514-61-2 (1H-pyrazolo[3,4-b]pyridin-6-ol)

• Product Name: 1H-pyrazolo[3,4-b]pyridin-6-ol
• CAS No: 61514-61-2
• MF: C₆H₅N₃O
• MW: 135.123400449753
• MDL: MFCD22575188
• CID: 476668
• PubChem ID: 135741701
• Update Time: 2025-04-23

1H-pyrazolo[3,4-b]pyridin-6-ol Chemical and Physical Properties

Names and Identifiers

• 1,7-dihydro-6H-Pyrazolo[3,4-b]pyridin-6-one
• 1,2-dihydropyrazolo[3,4-b]pyridin-6-one
• 6H-Pyrazolo[3,4-b]pyridin-6-one, 1,7-dihydro-
• 1H-pyrazolo[3,4-b]pyridin-6-ol
• 1H-Pyrazolo[3,4-b]pyridin-6(7H)-one
• AB92505
• 6,7-dihydro-1h-pyrazolo[3,4-b]-pyridin-6-one
• SCHEMBL4715457
• 1,7-dihydropyrazolo[3,4-b]pyridin-6-one
• 6-hydroxypyrazolo[3,4-b]pyridine
• 1,2-Dihydro-6H-pyrazolo[3,4-b]pyridin-6-one
• SCHEMBL17673803
• MFCD22575188
• DTXSID80511326
• SCHEMBL19586703
• I11250
• CS-0197730
• BS-51600
• 61514-61-2
• DB-132339
• 2H,7H-pyrazolo[3,4-b]pyridin-6-one

• MDL： MFCD22575188
• Inchi： 1S/C6H5N3O/c10-5-2-1-4-3-7-9-6(4)8-5/h1-3H,(H2,7,8,9,10)
• InChI Key： USFSKUQFHBPJNW-UHFFFAOYSA-N
• SMILES： O=C1C=CC2C=NNC=2N1

Computed Properties

• Exact Mass: 135.04335
• Monoisotopic Mass: 135.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1H-pyrazolo[3,4-b]pyridin-6-ol

1,7-Dihydro-6H-Pyrazolo[3,4-b]pyridin-6-one: A Comprehensive Overview

The compound with CAS No 61514-61-2, commonly referred to as 1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural features and diverse biological activities. The pyrazolo[3,4-b]pyridine core of this molecule is particularly notable due to its potential applications in drug discovery and material science.

Recent studies have highlighted the importance of 1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one in the development of novel therapeutic agents. Researchers have explored its ability to modulate various cellular pathways, making it a promising candidate for the treatment of diseases such as cancer and neurodegenerative disorders. The compound's structure allows for extensive functionalization, enabling scientists to tailor its properties for specific therapeutic applications.

In terms of synthesis, 1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one can be prepared through a variety of methods, including cyclization reactions and multi-component synthesis. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research purposes. The use of green chemistry principles in its synthesis has also been a focus of recent studies, aligning with global efforts to reduce environmental impact.

The biological activity of 1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one is closely tied to its ability to interact with specific molecular targets. For instance, studies have shown that it can inhibit certain kinases and enzymes involved in disease progression. This makes it a valuable tool in drug design, where precise targeting is crucial for efficacy and reduced side effects.

Beyond its pharmacological applications, 1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one has also found uses in materials science. Its structural rigidity and electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers are actively exploring its potential as a component in light-emitting diodes (LEDs) and solar cells.

In conclusion, 1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one (CAS No 61514-61-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and promising biological activities continue to drive innovative research efforts. As our understanding of this compound deepens, it is likely to play an increasingly important role in both therapeutic development and advanced materials science.